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Compound of Interest

Compound Name: Ezh2/hsp90-IN-29

Cat. No.: B12379370

Get Quote

A First-in-Class Dual Inhibitor for Glioblastoma Multiforme (GBM)

Introduction & Rationale
Ezh2/hsp90-IN-29 (CAS: 3033571-35-3) is a novel, dual-target small molecule inhibitor

designed to overcome therapeutic resistance in Glioblastoma Multiforme (GBM), specifically

Temozolomide (TMZ)-resistant phenotypes.[1]

The Dual-Targeting Logic[2]
EZH2 (Enhancer of Zeste Homolog 2): The catalytic subunit of the PRC2 complex,

responsible for H3K27me3-mediated silencing of tumor suppressor genes. EZH2 is often

overexpressed in GBM and maintains cancer stem cells.[2][3]

HSP90 (Heat Shock Protein 90): A molecular chaperone that stabilizes numerous oncogenic

"client" proteins.[4][5] Crucially, EZH2 itself is an HSP90 client; HSP90 inhibition destabilizes

EZH2, leading to its proteasomal degradation.

Mechanism of Action (MoA): Ezh2/hsp90-IN-29 is a hybrid molecule fusing the pharmacophore

of Tazemetostat (EZH2 inhibitor) with a Resorcinol moiety (HSP90 inhibitor).[2] This "one-drug,
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two-targets" approach achieves:

Direct Enzymatic Inhibition: Blocks EZH2 methyltransferase activity (

nM).[3]

Chaperone Disruption: Inhibits HSP90 (

nM), preventing the folding of oncogenic clients (e.g., CDK1, Cyclin B1).

Synergistic Catastrophe: Induces M-phase arrest, elevates Reactive Oxygen Species (ROS),

and triggers apoptosis.

Chemical Profile & Handling
Property Specification

Compound Name Ezh2/hsp90-IN-29

CAS Number 3033571-35-3

Molecular Weight ~680.83 Da

Targets EZH2 (Primary), HSP90 (Secondary)

Solubility DMSO (>10 mM)

Storage (Powder) -20°C (1 year) or -80°C (2 years)

Storage (Solution) -80°C (6 months); Avoid freeze-thaw cycles

Reconstitution Protocol
Calculation: To prepare a 10 mM stock, dissolve 1 mg of powder in 146.8 µL of anhydrous

DMSO (assuming MW ~680.8 Da; verify exact batch MW).

Mixing: Vortex for 30 seconds until the solution is perfectly clear.

Aliquot: Dispense into 20 µL aliquots in amber tubes to prevent light degradation and

moisture absorption.
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Working Solutions: Dilute stock 1:1000 in culture medium to achieve 10 µM. Perform serial

dilutions in medium immediately before use. Keep final DMSO concentration <0.1% to avoid

vehicle toxicity.

Mechanistic Pathway Visualization
The following diagram illustrates the dual-node disruption caused by Ezh2/hsp90-IN-29,

leading to the collapse of the GBM survival network.
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Caption: Dual inhibition mechanism targeting proteostasis (HSP90) and epigenetics (EZH2) to

induce GBM cell death.

Experimental Protocols
Protocol A: Cell Viability & IC50 Determination
Objective: Determine the potency of Ezh2/hsp90-IN-29 in TMZ-resistant GBM lines (e.g., U87-

MG, U251, or Pt3R).

Materials:

GBM Cell lines (log phase).

CCK-8 or CellTiter-Glo® reagent.

96-well clear-bottom plates.

Procedure:

Seeding: Plate cells at 3,000–5,000 cells/well in 100 µL complete medium. Incubate for 24h

to allow attachment.

Treatment:

Prepare 8-point serial dilution of Ezh2/hsp90-IN-29 (Range: 0.1 nM to 10 µM).

Include controls: DMSO only (Negative), Tazemetostat (EZH2 control), Geldanamycin/17-

AAG (HSP90 control).

Add 100 µL of 2x compound solution to wells (Final DMSO < 0.1%).

Incubation: Incubate for 72 hours. (Epigenetic drugs often require longer incubation for

phenotypic changes).

Readout: Add 10 µL CCK-8 reagent per well. Incubate 1–4h at 37°C. Measure Absorbance

at 450 nm.
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Analysis: Fit data to a non-linear regression model (log(inhibitor) vs. response) to calculate

IC50.

Protocol B: Mechanistic Validation (Western Blot)
Objective: Confirm dual inhibition by assessing specific biomarkers.

EZH2 Inhibition Marker: Reduction in H3K27me3.[6]

HSP90 Inhibition Markers: Induction of Hsp70 (compensatory response) and degradation of

clients (CDK1, Cyclin B1).

Procedure:

Treatment: Treat cells with Ezh2/hsp90-IN-29 at

and

IC50 for 48 hours.

Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer supplemented with

Protease/Phosphatase inhibitors. Crucial: Sonicate briefly to shear chromatin for proper

Histone extraction.

Blotting: Load 20–30 µg protein/lane. Use 4–12% Gradient gels.

Antibody Panel:

Anti-H3K27me3: (Cell Signaling #9733) – Expect Decrease.

Anti-H3 Total: (Loading Control for Histones).

Anti-Hsp70: (StressGen/Enzo) – Expect Increase (Hallmark of HSP90 inhibition).

Anti-EZH2: Check for protein degradation (HSP90 client effect).

Anti-CDK1 / Cyclin B1: Expect Decrease (M-phase regulators).[1]

Anti-GAPDH/Actin: (Cytosolic Loading Control).
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Protocol C: ROS Accumulation Assay
Objective: Verify the inhibition of ROS catabolism, a key death mechanism for this compound.

Materials:

DCFDA / H2DCFDA (Cellular ROS Assay Kit).

Flow Cytometer or Fluorescence Plate Reader.

Procedure:

Seeding: Seed cells in 6-well plates. Treat with compound (1–5 µM) for 24h.

Staining: Wash cells with PBS. Incubate with 10 µM DCFDA in serum-free media for 30 min

at 37°C in the dark.

Recovery: Wash once with PBS. Resuspend in complete media for 15 min.

Acquisition: Trypsinize, wash, and resuspend in PBS. Analyze via Flow Cytometry (FITC

channel).

Expectation: A right-shift in fluorescence intensity compared to DMSO control, indicating

accumulated ROS.

Data Analysis & Troubleshooting
Expected Results Summary
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Assay Readout Interpretation

Biochemical Enzymatic Activity
IC50 ~6 nM (EZH2); ~60 nM

(HSP90).[1]

Western Blot H3K27me3
Significant reduction

(Epigenetic silencing lifted).

Western Blot Hsp70
Upregulation (Confirming

HSP90 blockade).

Cell Cycle PI Staining (Flow)
Accumulation in G2/M phase

(Mitotic arrest).

Apoptosis Annexin V/PI
Increased Late Apoptosis (Q2)

and Necrosis.

Troubleshooting Guide
Issue: No reduction in H3K27me3.

Cause: Incubation time too short. Histone methylation turnover is slow.

Fix: Extend treatment to 72h or 96h; ensure media is replenished with fresh compound

every 48h.

Issue: High toxicity in controls.

Cause: DMSO concentration >0.1% or cell density too low.

Fix: Use higher stock concentration to reduce DMSO volume. Optimize seeding density.

Issue: Inconsistent HSP90 client degradation.

Cause: Client proteins vary by cell line.

Fix: Test multiple clients (HER2, AKT, RAF1) if CDK1/Cyclin B1 are unaffected.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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